A new dopant for ferroelectric liquid crystals with a chiral 2,2′-spirobiindan-1,1′-dione core
Journal of Materials Chemistry Pub Date: 2003-02-24 DOI: 10.1039/B212307J
Abstract
The synthesis and resolution of the chiral dopant (R)-2,2′-spirobiindan-5,5′-diheptyloxy-1,1′-dione is described. This new compound is doped in achiral SmC liquid crystal hosts to give a ferroelectric SmC* phase. The polarization power of the dopant varies with the core structure of the SmC host, from <+10 to +803 nC cm−2, and the sign of spontaneous polarization induced by the (R)-enantiomer of the chiral dopant is consistent with that predicted by the Boulder model.
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Journal Name：Journal of Materials Chemistry
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CAS no.: 42239-75-8
